Cas no 2138202-66-9 (1H-Pyrazole-4-methanamine, 3-bromo-N-(1,1-dimethylethyl)-1-methyl-)

• Product Name: 1H-Pyrazole-4-methanamine, 3-bromo-N-(1,1-dimethylethyl)-1-methyl-
• CAS No: 2138202-66-9
• MF: C₉H₁₆BrN₃
• MW: 246.147440910339
• CID: 5262805
• Update Time: 2025-06-12

1H-Pyrazole-4-methanamine, 3-bromo-N-(1,1-dimethylethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, 3-bromo-N-(1,1-dimethylethyl)-1-methyl-

• Inchi： 1S/C9H16BrN3/c1-9(2,3)11-5-7-6-13(4)12-8(7)10/h6,11H,5H2,1-4H3
• InChI Key： PMNHELDSVOPVFU-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CNC(C)(C)C)C(Br)=N1

Additional information on 1H-Pyrazole-4-methanamine, 3-bromo-N-(1,1-dimethylethyl)-1-methyl-

Introduction to 1H-Pyrazole-4-methanamine, 3-bromo-N-(1,1-dimethylethyl)-1-methyl- (CAS No. 2138202-66-9)

1H-Pyrazole-4-methanamine, 3-bromo-N-(1,1-dimethylethyl)-1-methyl- (CAS No. 2138202-66-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a wide range of applications, particularly in the development of novel therapeutic agents.

The molecular structure of 1H-Pyrazole-4-methanamine, 3-bromo-N-(1,1-dimethylethyl)-1-methyl- is composed of a pyrazole ring substituted with a bromo group at the 3-position and an N-(tert-butyl)-methylamino group at the 4-position. The presence of these functional groups imparts specific chemical and biological properties that make this compound an attractive candidate for various research and development activities.

In recent years, there has been a growing interest in the synthesis and biological evaluation of pyrazole derivatives due to their diverse pharmacological activities. Pyrazoles have been shown to exhibit a broad spectrum of biological activities, including anti-inflammatory, analgesic, anticonvulsant, and anticancer properties. The introduction of bromine and tert-butyl groups in the structure of 1H-Pyrazole-4-methanamine, 3-bromo-N-(1,1-dimethylethyl)-1-methyl- further enhances its potential as a lead compound for drug discovery.

One of the key areas where 1H-Pyrazole-4-methanamine, 3-bromo-N-(1,1-dimethylethyl)-1-methyl- has shown promise is in the field of cancer research. Studies have demonstrated that certain pyrazole derivatives can act as potent inhibitors of various cancer-related enzymes and signaling pathways. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a series of pyrazole derivatives exhibited significant antiproliferative activity against human breast cancer cells (MCF-7) and colon cancer cells (HT-29). The bromo and tert-butyl substitutions in 1H-Pyrazole-4-methanamine, 3-bromo-N-(1,1-dimethylethyl)-1-methyl- may contribute to its enhanced potency and selectivity against these cancer cell lines.

Beyond cancer research, 1H-Pyrazole-4-methanamine, 3-bromo-N-(1,1-dimethylethyl)-1-methyl- has also been explored for its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving various mediators and signaling pathways. Pyrazoles have been shown to inhibit key inflammatory mediators such as cyclooxygenase (COX) enzymes and pro-inflammatory cytokines. A study published in the European Journal of Medicinal Chemistry highlighted the anti-inflammatory properties of several pyrazole derivatives, suggesting that compounds like 1H-Pyrazole-4-methanamine, 3-bromo-N-(1,1-dimethylethyl)-1-methyl- could be further investigated for their potential in treating inflammatory diseases.

The synthesis of 1H-Pyrazole-4-methanamine, 3-bromo-N-(1,1-dimethylethyl)-1-methyl- typically involves multi-step processes that require careful optimization to achieve high yields and purity. Common synthetic routes include the reaction of a suitable pyrazole derivative with an appropriate amine and brominating agent. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches to synthesizing such compounds. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times and improve yields.

In addition to its potential therapeutic applications, 1H-Pyrazole-4-methanamine, 3-bromo-N-(1,1-dimethylethyl)-1-methyl- is also valuable as an intermediate in the synthesis of other bioactive molecules. Its unique structural features make it a useful building block for constructing more complex molecular architectures with desired biological activities. This versatility has led to its widespread use in combinatorial chemistry and high-throughput screening efforts aimed at identifying new lead compounds for drug development.

The safety profile of 1H-Pyrazole-4-methanamine, 3-bromo-N-(1,1-dimethylethyl)-1-methyl- is an important consideration for its use in pharmaceutical research. Preclinical studies have generally shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety assessments are necessary before advancing to clinical trials. These assessments typically include evaluations of genotoxicity, mutagenicity, and chronic toxicity to ensure that the compound is safe for human use.

In conclusion, 1H-Pyrazole-4-methanamine, 3-bromo-N-(1,1-dimethylethyl)-1-methyl- (CAS No. 2138202-66-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation as a potential therapeutic agent. Ongoing research efforts are likely to uncover additional insights into its mechanisms of action and expand its utility in various medical fields.